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Compound of Interest

Compound Name: m-PEG5-MS

cat. No.: B1676788

An In-depth Technical Guide to m-PEG5-MS

Introduction

m-PEG5-MS, with the full name Methoxy(polyethylene glycol) Mesylate, is a monofunctional
polyethylene glycol (PEG) derivative that serves as a crucial tool in bioconjugation and drug
development.[1][2] Its structure comprises a methoxy-terminated PEG chain with five ethylene
glycol units, functionalized with a terminal mesylate (methanesulfonate) group. This mesylate
group is an excellent leaving group, making m-PEG5-MS a highly efficient reagent for the
covalent attachment of PEG chains (PEGylation) to various molecules.[3]

The PEG5 spacer is hydrophilic, which helps to increase the solubility and stability of the
resulting conjugates.[1][2] This property is particularly valuable in the development of
therapeutic proteins, antibody-drug conjugates (ADCs), and Proteolysis-Targeting Chimeras
(PROTACS), where improved pharmacokinetics and reduced immunogenicity are desired.[1][2]
[4] This guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and applications of m-PEG5-MS for researchers, scientists, and drug development
professionals.

Chemical Structure and Physicochemical Properties

The chemical identity of m-PEG5-MS is defined by its specific arrangement of atoms and
functional groups. Its structure consists of a short, discrete PEG chain which imparts
hydrophilicity, and a reactive mesylate group for conjugation.

Below is a diagram representing the chemical structure of m-PEG5-MS.
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Caption: Chemical structure of m-PEG5-MS.

Physicochemical Data

The key properties of m-PEG5-MS are summarized in the table below.

Property Value Reference(s)
2-[2-[2-[2-(2-
IUPAC Name methoxyethoxy)ethoxylethoxy] [2]

ethoxy]ethyl methanesulfonate

Methoxy(polyethylene glycol)

Synonyms Mesylate [2]
Molecular Formula C12H2608S [2]
Molecular Weight 330.40 g/mol [2]
CAS Number 130955-38-3 [4]
Purity Typically >98% [3]
Appearance Solid powder or oil [5]

N Soluble in Water, DMSO, DMF,
Solubility bCM [61[7]

. -20 °C, keep in dry and avoid
Storage Conditions ] [2]
sunlight

Synthesis of m-PEG5-MS

m-PEG5-MS is typically synthesized from its corresponding alcohol precursor, m-PEG5-OH

(Methoxy-pentaethylene glycol). The synthesis involves the reaction of the terminal hydroxyl
group with methanesulfonyl chloride (MsCI) in the presence of a non-nucleophilic base, such
as triethylamine (TEA) or pyridine, to neutralize the HCI byproduct.
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m-PEG5-OH

\
Methanesulfonyl * »| Base-HCI Salt
Chloride (MsClI) w’
Base (e.g., TEA)

Reactants
m-PEG5-0O-Ms Protein-Nu:
Nu: can be:
m-PEG5-Nu-Protein Displacement -NH2 (from Lysine)
-SH (from Cysteine)
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1. Prepare Protein Solution 2. Prepare m-PEG5-MS Solution
(Dissolve in Reaction Buffer) (Dissolve in DMSO or Buffer)

~N 7

3. Conjugation Reaction
(Mix Protein and PEG solutions,
incubate at RT)

l

4. Quench Reaction
(Add Quenching Buffer)

'

5. Purification
(Remove unreacted PEG and reagent
using SEC or TFF)

l

6. Analysis & Characterization
(SDS-PAGE, Mass Spec, HPLC)

Final Product:
Purified PEGylated Protein

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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